Cas no 163032-70-0 (3-Hexenamide,2-(hydroxyimino)-6-methoxy-4-methyl-5-nitro-, (3E)- (9CI))

• Product Name: 3-Hexenamide,2-(hydroxyimino)-6-methoxy-4-methyl-5-nitro-, (3E)- (9CI)
• CAS No: 163032-70-0
• Molecular Formula: C₈H₁₃N₃O₅
• Molecular Weight: 231.20592
• CID: 175926
• PubChem ID: 6413528

3-Hexenamide,2-(hydroxyimino)-6-methoxy-4-methyl-5-nitro-, (3E)- (9CI) Properties

Names and Identifiers

• 3-Hexenamide,2-(hydroxyimino)-6-methoxy-4-methyl-5-nitro-, (3E)- (9CI)
• NOR 1
• NOR-1
• (2Z,3E)-2-(hydroxyimino)-6-methoxy-4-methyl-5-nitrohex-3-enamide
• -((E)-hydroxyimino)-6-*methoxy-4-methyl
• (+-)-(E)-2-((E)-hydroxyimino)-6-*methoxy-4-methyl
• (±)-(E)-2-[(E)-Hydroxyimino]-6-methoxy-4-methyl-5-nitro-3-hexenamide
• (+/-)-(E)-METHYL-2-[(E)-HYDROXYIMINO]-5-NITRO-6-METHOXY-3-HEXENEAMIDE
• (+or-)-(E)4-Methyl-2-[(E)-hydroxyimino]-5-nitro-6-methoxy-3-hexenamide
• 3-Hexenamide, 2-(hydroxyimino)-6-methoxy-4-methyl-5-nitro-, (3E)- (9CI)
• SCHEMBL742849
• (E,2Z)-2-hydroxyimino-6-methoxy-4-methyl-5-nitrohex-3-enamide
• CHEMBL124861
• 163032-70-0
• 4-(E)-Methyl-2-((E)-hydroxyimino)-5-nitro-6-methoxy-3-hexeneamide
• AKOS025294654
• SCHEMBL449877

• InChIKey： HCUOEKSZWPGJIM-YBRHCDHNSA-N
• Inchi： InChI=1S/C8H13N3O5/c1-5(3-6(10-13)8(9)12)7(4-16-2)11(14)15/h3,7,13H,4H2,1-2H3,(H2,9,12)/b5-3+,10-6+
• SMILES： COCC(/C(=C/C(/C(=O)N)=N\O)/C)[N+]([O-])=O

Computed Properties

• Exact Mass: 231.08600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 231.085521
• Heavy Atom Count: 16
• Complexity: 331
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 128

Experimental Properties

• LogP: 0.76340
• PSA: 130.73000
• Refractive Index: 1.542
• Boiling Point: 460.6 °C at 760 mmHg
• Flash Point: 232.4 °C
• Color/Form: White or slightly yellow powder
• Density: 1.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes